Cas no 20049-17-6 (2-Butenoic acid, 2-cyano-, (2E)-)
20049-17-6 structure
Product Name:2-Butenoic acid, 2-cyano-, (2E)-
CAS No:20049-17-6
MF:C5H5NO2
MW:111.098701238632
CID:1391799
PubChem ID:53437020
Update Time:2025-04-20
2-Butenoic acid, 2-cyano-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 2-cyano-, (2E)-
- 759-72-8
- 2-cyanobut-2-enoic acid
- (E)-2-cyanobut-2-enoic acid
- 2-Cyano-2-butenoic acid
- 20049-17-6
-
- Inchi: 1S/C5H5NO2/c1-2-4(3-6)5(7)8/h2H,1H3,(H,7,8)
- InChI Key: SAADORAEBXDJQA-UHFFFAOYSA-N
- SMILES: OC(C(C#N)=CC)=O
Computed Properties
- Exact Mass: 111.03205
- Monoisotopic Mass: 111.032028402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
2-Butenoic acid, 2-cyano-, (2E)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
20049-17-6 (2-Butenoic acid, 2-cyano-, (2E)-) Related Products
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